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Compound of Interest

Compound Name: Mercurous ion

Cat. No.: B1238544

An In-depth Technical Guide to the Chemical Properties of Mercurous Nitrate Solutions
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of
mercurous nitrate, Hg2(NOs)2, solutions. It is intended to serve as a critical resource for
professionals in research and development who utilize mercury compounds in their work. This
document details the compound's physical and chemical characteristics, stability, key reactions,
and relevant experimental protocols, presenting quantitative data in accessible formats and
illustrating complex processes through detailed diagrams.

Physical and Chemical Properties

Mercurous nitrate, also known as mercury(l) nitrate, is an inorganic compound that typically
exists as the dihydrate, Hg2(NO3)2:2H20.[1] It is a white, crystalline solid that is sensitive to
light.[2][3][4]

Table 1: Physical and Chemical Constants of Mercurous Nitrate
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Property Value Source
Molecular Formula Hg2(NOs)2 [5]
Molecular Weight 525.19 g/mol (anhydrous) [1]
Appearance White, efflorescent crystals [11[3]
Odor Slight odor of nitric acid [1112]
Density 4.78 g/cm?3 (dihydrate) [1][6]
Melting Point 70 °C (decomposes) [2][3][6]

Soluble in small amounts of
warm water, but hydrolyzes in
Solubility larger amounts.[2] Soluble in
dilute nitric acid.[7] Its solubility
in water containing 1% HNOs

is 7.7%.[3]

Stability and Key Reactions in Aqueous Solution

Solutions of mercurous nitrate are complex and their stability is governed by several key
equilibria: hydrolysis, disproportionation, and comproportionation.

Hydrolysis

Mercurous nitrate solutions are acidic due to a slow reaction with water, which results in the
formation of a yellow precipitate of a basic salt, Hgz2(NOs)(OH).[5] To prevent hydrolysis and
maintain a stable solution, a certain amount of nitric acid must be present.[8] The hydrolysis
reaction is reversible, and the addition of nitric acid can redissolve the basic salt precipitate.[5]
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Reactants

Products

HgZ(NO3)(OH)§‘

HNO3(aq)

H20

+ H20 (slow)

Hg2(NO3)2(aq) + H20 (slow)

+ HNO3 (dissolves precipitate)

Mercurous Nitrate
(Hg=2*)

Disproportionation
(Boiling / Light)

Disproportionation
(Boiling / Light)

omproportionation omproportionation

Elemental Mercury Mercuric Nitrate
(Hg°) (Hg*)
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Preparation

Place excess elemental
mercury in a flask

Add cold, dilute
nitric acid

Initiate Reaction

Gently warm the mixturé
until reaction ceases

hemical Transformation

6Hg(l) + 8HNOs(aq) -
3Hg2(NOs)2(aq) + 2NO(g) + 4H20(])

ost-Reaction

Purification
Decant the solution from
any remaining mercury

Isolate Product

Crystallize the solution

overnight in the dark

inal Product

Filter and collect the
Hg2(NOs3)2-2H20 crystals
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Prepare agueous sample
containing chloride ions (CI~)

Acidify sample to pH ~3
with dilute HNOs

l

Add diphenylcarbazone
indicator

Titrate with standard
Hg(NOs)2 solution

Observe color change to
persistent blue-violet

ndpoint Reached

Calculate [CI~] based on
titrant volume
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1238544?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Mercurous-nitrate
https://www.lookchem.com/casno10415-75-5.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7447657.htm
https://www.fishersci.com/store/msds?partNumber=M169500&productDescription=MERCUROUS+NITRATE+CERTIF+500G&vendorId=VN00033897&countryCode=US&language=en
https://en.wikipedia.org/wiki/Mercury(I)_nitrate
https://www.technopharmchem.com/application/uploads/files/1560257142_MERCUROUS_NITRATE.pdf
https://www.pw.live/school-prep/exams/mercury-ii-nitrate-formula
https://chemistry.stackexchange.com/questions/123672/obtaining-mercury-from-mercuryii-nitrate
https://chemistry.stackexchange.com/questions/123672/obtaining-mercury-from-mercuryii-nitrate
https://www.benchchem.com/product/b1238544#chemical-properties-of-mercurous-nitrate-solutions
https://www.benchchem.com/product/b1238544#chemical-properties-of-mercurous-nitrate-solutions
https://www.benchchem.com/product/b1238544#chemical-properties-of-mercurous-nitrate-solutions
https://www.benchchem.com/product/b1238544#chemical-properties-of-mercurous-nitrate-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1238544?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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